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Compound of Interest

Compound Name: 3-Amino-4-methylpyridin-2-ol
CAS No.: 33252-54-9
Cat. No.: B1592258

Get Quote

3-Amino-4-methylpyridine, also known as 3-amino-4-picoline, is a pivotal heterocyclic amine

that has garnered significant attention in the field of medicinal chemistry. Its structural motif is a
cornerstone in the synthesis of a range of pharmacologically active molecules. Most notably, it
serves as a key precursor to Nevirapine, a non-nucleoside reverse transcriptase inhibitor
(NNRTI) used in the treatment of HIV-1 infection.[1] The strategic placement of the amino and
methyl groups on the pyridine ring imparts unique reactivity, making it an invaluable synthon for
drug development professionals.

This guide provides a comprehensive overview of 3-Amino-4-methylpyridine, delving into its
chemical identity, synthesis protocols, physicochemical properties, and its critical role in the
synthesis of Nevirapine.

Chemical Identity and Structure

The fundamental characteristics of 3-Amino-4-methylpyridine are summarized below.
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Identifier Value

CAS Number 3430-27-1[2]

Molecular Formula CeHsN2[2]

Molecular Weight 108.14 g/mol [2]

IUPAC Name 4-methylpyridin-3-amine
Synonyms 3-Amino-4-picoline

The structure of 3-Amino-4-methylpyridine, characterized by a pyridine ring substituted with a
methyl group at position 4 and an amino group at position 3, is depicted below.

Caption: Chemical structure of 3-Amino-4-methylpyridine.

Synthesis of 3-Amino-4-methylpyridine: A
Comparative Analysis of Key Methodologies

The efficient synthesis of 3-Amino-4-methylpyridine is a subject of considerable interest due to
its industrial importance. Several synthetic routes have been developed, each with its own set
of advantages and challenges.

Synthesis from 4-Methylpyridine

A common laboratory-scale synthesis involves the nitration of 4-methylpyridine followed by
reduction.

4-Methylpyridine N20s, -78°C >G—Nitro—4—methy|pyridine) Pd/C, H: (reduction) >[3-Amino—4—methylpyridin(=)

Click to download full resolution via product page

Caption: Synthesis of 3-Amino-4-methylpyridine from 4-methylpyridine.

This method, while effective, presents challenges for industrial scale-up due to the harsh
reaction conditions and the use of potent nitrating agents.[3]
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Ammonolysis of Halogenated Precursors

A more industrially viable approach involves the ammonolysis of 3-halo-4-methylpyridines. For
instance, the reaction of 3-bromo-4-methylpyridine with concentrated ammonia in the presence
of a copper catalyst provides a high-yield pathway to the desired product.

Experimental Protocol: Ammonolysis of 3-Bromo-4-methylpyridine[3]

o Reaction Setup: A high-pressure autoclave is charged with 150g of 3-bromo-4-
methylpyridine, 500mL of concentrated ammonia water, and 5g of copper sulfate.

e Reaction Conditions: The autoclave is sealed and heated to 180°C for 8 hours.

o Work-up and Isolation: After cooling, the reaction mixture is extracted three times with 500mL
of dichloromethane. The combined organic layers are concentrated under reduced pressure
to yield 3-Amino-4-methylpyridine. This process has a reported yield of 90%.[3]

Synthesis via Boronic Acid Intermediate

A newer approach utilizes a boronic acid derivative of 4-methylpyridine as the starting material.
[4] This method offers milder reaction conditions and avoids the use of halogenated precursors.

Experimental Protocol: From 4-Methylpyridine-3-boronic Acid[4][5]

» Reaction Setup: A flask equipped with a mechanical stirrer is charged with 27.4g (0.2mol) of
4-methylpyridine-3-boronic acid, 50mL of methanol, 128g (1mol) of 28% aqueous ammonia,
and 2.9g (0.02mol) of copper(l) oxide.[4][5]

o Reaction Conditions: The mixture is stirred at room temperature for 2 hours. The reaction
progress is monitored by Thin Layer Chromatography (TLC).

o Work-up and Isolation: The specific details of the work-up and isolation for this method would
follow standard organic chemistry procedures for isolating an amine from a reaction mixture,
which typically involve extraction and purification.

Physicochemical and Spectroscopic Properties
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A thorough understanding of the physicochemical properties of 3-Amino-4-methylpyridine is
essential for its handling, storage, and application in synthesis.

Property Value Source

White to brown crystalline

Appearance [6]
powder

Melting Point 102-107 °C [2]

Boiling Point 254 °C [1]

N Soluble in Chloroform, Ethyl
Solubility [1]
Acetate, Methanol

pKa 6.83 £ 0.18 (Predicted) [1]

Spectroscopic Data:

While detailed spectra are best consulted from spectral databases, typical spectroscopic
features include:

e IH NMR: Signals corresponding to the aromatic protons on the pyridine ring, the methyl
protons, and the amine protons.

e 13C NMR: Resonances for the six carbon atoms of the substituted pyridine ring.

» IR Spectroscopy: Characteristic peaks for N-H stretching of the primary amine, C-H
stretching of the aromatic and methyl groups, and C=N and C=C stretching of the pyridine
ring.

The Pivotal Role in the Synthesis of Nevirapine

The primary industrial application of 3-Amino-4-methylpyridine is as a key intermediate in the
synthesis of Nevirapine.[1] The synthesis involves the chlorination of 3-Amino-4-methylpyridine
to form 2-chloro-3-amino-4-methylpyridine, which is a crucial step in the construction of the final
drug molecule.[1]
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Caption: Role of 3-Amino-4-methylpyridine in Nevirapine synthesis.

The selective chlorination at the 2-position of the pyridine ring is a critical transformation that
enables the subsequent cyclization reactions to form the diazepine ring system of Nevirapine.

Safety, Handling, and Storage

As with any chemical intermediate, proper safety precautions must be observed when handling
3-Amino-4-methylpyridine.

Hazard Statements: Harmful if swallowed, causes skin irritation, and may cause respiratory
irritation.[7]

e Precautionary Statements: Avoid breathing dust, wash hands thoroughly after handling, and
use in a well-ventilated area.[6]

o Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face
protection.[8]

o Storage: Store in a cool, dry, and well-ventilated place in a tightly sealed container. The
compound is hygroscopic and should be stored under an inert atmosphere.

Conclusion

3-Amino-4-methylpyridine stands out as a vital molecule in the landscape of pharmaceutical
synthesis. Its well-defined synthetic pathways and versatile reactivity have established it as an
indispensable building block, particularly in the production of anti-retroviral drugs. For
researchers and professionals in drug development, a comprehensive understanding of this
compound's chemistry is not just beneficial but essential for the innovation of new therapeutic
agents. The continued exploration of its synthetic methodologies and applications will
undoubtedly pave the way for future advancements in medicinal chemistry.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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